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Compound of Interest

Compound Name: Bis-5,5-nortrachelogenin

Cat. No.: B1631367 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Bis-
5,5-nortrachelogenin, a lignan compound isolated from the roots of Wikstroemia indica.[1]

Adherence to these procedures is vital for ensuring laboratory safety and environmental

protection. This guide is intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for Bis-5,5-nortrachelogenin is not readily available

in public databases, data for the related lignan, Nortrachelogenin, indicates it is classified as

very toxic to aquatic life.[2] Therefore, it is imperative to handle Bis-5,5-nortrachelogenin with

the assumption of similar environmental hazards.

Key Precautionary Statements for Handling:

Avoid release to the environment.

Wash skin thoroughly after handling.[3]

Wear protective gloves, eye protection, and face protection.[3]

Use only in a well-ventilated area or outdoors.
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Avoid breathing dust.

Do not eat, drink, or smoke when using this product.

Hazard Class Precautionary Action Citation

Acute Aquatic Toxicity
P273: Avoid release to the

environment.
[2]

Skin Irritation (Assumed)
P264: Wash skin thoroughly

after handling.

Eye Irritation (Assumed)
P280: Wear eye

protection/face protection.
[3]

Respiratory Irritation

(Assumed)
P261: Avoid breathing dust.

Detailed Disposal Protocol
The following step-by-step protocol should be followed for the disposal of Bis-5,5-
nortrachelogenin and its contaminated materials.

Step 1: Segregation of Waste

Solid Waste: Collect un-used or expired pure Bis-5,5-nortrachelogenin, and any materials

grossly contaminated with the solid compound (e.g., weighing boats, contaminated gloves,

bench paper) in a dedicated, clearly labeled, and sealable hazardous waste container.

Liquid Waste: Collect solutions containing Bis-5,5-nortrachelogenin in a separate, labeled,

and sealed hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with Bis-5,5-
nortrachelogenin should be placed in a designated sharps container for hazardous

chemical waste.

Step 2: Waste Container Labeling
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All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

"Bis-5,5-nortrachelogenin"

Full chemical names of any solvents or other chemicals in the container.

Approximate concentrations and volumes.

The primary hazard(s): "Toxic to Aquatic Life"

Date of waste generation.

Step 3: Storage of Waste

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area.

The storage area should be away from drains and sources of ignition.

Follow all institutional guidelines for the storage of hazardous chemical waste.

Step 4: Final Disposal

Never dispose of Bis-5,5-nortrachelogenin down the drain or in regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal company.

Provide the waste disposal company with all available safety information, including the

known aquatic toxicity.

Dispose of contents and container in accordance with all applicable local, state, and federal

environmental regulations.[3]

Emergency Procedures
Spills:
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Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, eye protection,

and a lab coat. For significant dust, respiratory protection may be necessary.

Carefully sweep up solid material to avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials in a labeled hazardous waste container.

Clean the spill area thoroughly with soap and water.

Personal Contamination:

Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing and seek medical attention if irritation persists.

[3]

Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it

before reuse. If skin irritation occurs, seek medical advice.[3]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Bis-5,5-
nortrachelogenin.
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Caption: Workflow for the safe disposal of Bis-5,5-nortrachelogenin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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